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Introduction

The oxidative stability is a critical quality parameter for edible oils, including rapeseed (canola)
oil. It indicates the oil's resistance to oxidation, which leads to rancidity, development of off-
flavors, and a decrease in nutritional quality.[1] The Rancimat method is an accelerated
oxidation test used to determine the oxidative stability of fats and oils.[2][3][4] This method is
widely adopted in the food industry for quality control and is standardized by international
norms such as EN ISO 6886 and AOCS Cd 12b-92.[1][5][6][7] These application notes provide
a detailed protocol for determining the oxidative stability of rapeseed oil using the Rancimat
method, intended for researchers, scientists, and professionals in drug development who may
be evaluating lipid stability.

Principle of the Rancimat Method

The Rancimat method accelerates the oxidation process by exposing the oil sample to
elevated temperatures and a constant stream of purified air.[8][2][3][4] Under these conditions,
the fatty acids in the oil oxidize. Initially, primary oxidation products like peroxides are formed.
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As the oxidation progresses, these decompose into more volatile secondary oxidation
products, primarily short-chain carboxylic acids such as formic acid.[8]

A continuous stream of air passes through the heated oil sample, carrying these volatile
secondary oxidation products into a measuring vessel containing deionized water.[2] The
conductivity of this water is continuously monitored. As the volatile acids dissolve in the water,
the conductivity increases. The time elapsed from the start of the test until the rapid increase in
conductivity is detected is known as the induction time or Oxidative Stability Index (OSI).[8][1]
[2] A longer induction time indicates a higher oxidative stability of the oil.[2]

Apparatus and Materials

¢ Rancimat Instrument: e.g., Metrohm 892 Professional Rancimat or equivalent.[2][6]
o Reaction Vessels: Disposable, clean, and dry.[2][3]

» Measuring Vessels: With conductivity electrodes.[2]

» Air Tubing: To connect the components.

¢ Analytical Balance: Resolution of at least 0.01 g.[2]

o Heating Block: Capable of maintaining a constant temperature (+ 0.1°C).[9]

e Air Pump: To provide a constant flow of purified, dry air.

» Deionized Water: For the measuring vessel.[2][3]

+ Rapeseed Oil Sample

Experimental Protocol

This protocol is based on established methods such as EN ISO 6886 and AOCS Cd 12b-92.[1]
[6]

4.1. Instrument Preparation
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e Power On: Turn on the Rancimat instrument and allow the heating block to reach the set
temperature. A common temperature for rapeseed oil is 120 °C.[2][10]

e Prepare Measuring Vessels: Fill each measuring vessel with 60 mL of deionized water.[2][3]
[4] Ensure the conductivity electrode is properly immersed.

e Check Air Flow: Set the air flow rate. A typical rate is 20 L/h.[10][11][12]
4.2. Sample Preparation

o Weigh Sample: Accurately weigh 3.0 £ 0.1 g of the rapeseed oil sample directly into a clean,
dry reaction vessel.[2][10] No other sample preparation is typically needed for refined
rapeseed oil.[6]

o Assemble: Place the air inlet tube into the reaction vessel, ensuring the end of the tube is
submerged in the oil.[2]

4.3. Measurement Procedure

o Connect Tubing: Connect the reaction vessel to the instrument's air supply and to the
corresponding measuring vessel.

o Start Measurement: Place the reaction vessel into the pre-heated heating block and
immediately start the measurement on the instrument.[2][3][4]

e Monitor: The instrument will automatically monitor the conductivity of the deionized water
over time.

o Endpoint Determination: The instrument's software will automatically calculate the induction
time, which is the time point where the second derivative of the conductivity curve reaches
its maximum.[9]

4.4. Data Analysis and Interpretation

The primary result is the induction time, expressed in hours. A longer induction time signifies
greater oxidative stability. For comparative studies, ensure that all experimental parameters
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(temperature, air flow, sample weight) are kept constant. A general rule of thumb is that a 10 °C

increase in temperature halves the induction time.[2]

Quantitative Data Summary

The following table summarizes typical experimental parameters and expected results for the

analysis of rapeseed oil using the Rancimat method.

Reference
Parameter Value Notes
Standards
Ensure the air inlet
_ EN ISO 6886, AOCS o _
Sample Weight 3.0+£01g tube is immersed in
Cd 12b-92 _
the 0il.[2]
A common starting
o point for rapeseed oil.
Metrohm Application
Temperature 120 °C Not [2][10] Can be
ote
adjusted between
100-140 °C.[9]
Ensures sufficient
EN ISO 6886,
) o oxygen supply and
Air Flow Rate 20 L/h Metrohm Application

Note

transfer of volatile
products.[4][10]

Measuring Solution

60 mL Deionized
Water

Standard Practice

The conductivity
should not exceed 10
uS/cm before the
start.[3]

Expected Induction

Time

3 -5 hours (at 120 °C)

Metrohm Application
Bulletin

This can vary
depending on the
quality and refinement
of the 0il.[2][4]

Expected Induction

Time

12 - 17 hours (at 130

°C for Canola)

Metrohm Application
Bulletin

Illustrates the effect of
temperature on

induction time.[2]
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Experimental Workflow Diagram
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Caption: Workflow for determining rapeseed oil oxidative stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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